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Compound of Interest

Compound Name: N-Methyl pyrrole-d4

Cat. No.: B574978 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling N-Methylpyrrole-d4. The following procedures for personal

protective equipment (PPE), handling, storage, and disposal should be strictly followed to

ensure a safe laboratory environment. For the purpose of chemical safety and PPE, N-

Methylpyrrole-d4 should be treated with the same precautions as its non-deuterated analog, N-

Methylpyrrole.

Chemical and Physical Properties
A summary of the key quantitative data for N-Methylpyrrole is provided below. This information

is critical for safe handling and storage.
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Property Value Citations

Molecular Formula C5H7N

Boiling Point 112-113 °C [1]

Melting Point -57 °C [1]

Flash Point 15 °C (59 °F) - closed cup [1]

Density 0.914 g/mL at 25 °C [1]

Vapor Pressure 15 mm Hg (at 20.2 °C) [1]

Vapor Density 2.8 (vs air) [1]

Explosive Limits 1.4-8.5% (V) [1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial to minimize exposure and ensure personal safety

when handling N-Methylpyrrole-d4, which is a highly flammable liquid and vapor, harmful if

swallowed, and causes skin and eye irritation.[2]

Recommended PPE for Handling N-Methylpyrrole-d4
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PPE Category Specification Rationale and Citations

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

To protect against splashes

and vapors that can cause

serious eye irritation.[2][3][4][5]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., butyl rubber,

nitrile).

To prevent skin contact, which

can cause irritation and

dermatitis.[5][6][7]

Skin and Body Protection

Protective clothing, such as a

lab coat, apron, or coveralls.

Safety shoes with steel toes

are recommended when

handling larger quantities.

To prevent skin contact and

absorption.[1][6][8]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate or for

emergency situations, use a

NIOSH-approved respirator

with an organic vapor (OV)

cartridge.

To avoid inhalation of vapors

which may cause respiratory

irritation.[3][8][9]

Operational and Disposal Plans: A Step-by-Step
Guide
Handling and Storage Workflow
The following diagram illustrates the logical workflow for the safe handling and storage of N-

Methylpyrrole-d4.
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Preparation
- Review SDS

- Ensure fume hood is operational
- Gather all necessary PPE

Don PPE
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Before handling

Chemical Handling
- Work in a chemical fume hood

- Ground/bond container and receiving equipment
- Use non-sparking tools

Ready for handling

Storage
- Keep container tightly closed

- Store in a cool, dry, well-ventilated area
- Store away from heat, sparks, and open flames

- Incompatible with strong oxidizing agents and acids

After use

Spill Response
- Evacuate area

- Remove ignition sources
- Absorb with inert material

- Dispose of as hazardous waste

In case of a spill

Waste Disposal
- Collect in a suitable, labeled, and closed container

- Dispose of as hazardous waste according to local, state, and federal regulations

After experimentFor subsequent use

Click to download full resolution via product page

Caption: Workflow for the safe handling of N-Methylpyrrole-d4.

Procedural Steps for Handling
Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS).[3] Ensure that

a chemical fume hood is operational and that all necessary PPE is readily available.

Donning PPE: Put on all required personal protective equipment, including safety goggles,

chemical-resistant gloves, and a lab coat.[1][2]

Chemical Handling:

Always work in a well-ventilated area, preferably a chemical fume hood.[3][10]
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Keep the container tightly closed when not in use.[3]

To prevent fire from electrostatic discharge, use non-sparking tools and ensure that the

container and receiving equipment are grounded and bonded.[2][3]

Avoid contact with skin, eyes, and clothing.[2][3] Do not breathe vapors or mist.[3]

Do not eat, drink, or smoke when using this product.[3] Wash hands thoroughly after

handling.[2][3]

Storage:

Store in a cool, dry, and well-ventilated place away from heat, sparks, open flames, and

hot surfaces.[2][3]

Keep the container tightly closed.[3][10]

Store away from incompatible materials such as strong oxidizing agents, acids, acid

anhydrides, and acid chlorides.[2][11]

Emergency Procedures
In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with

plenty of water and soap.[3] If skin irritation occurs, seek medical attention.[2]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes and consult a

doctor.[2][3]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[3]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water.[3] Call a poison control

center or doctor immediately.[3]

Disposal Plan
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Waste Collection: Collect all waste containing N-Methylpyrrole-d4 in a suitable, closed, and

properly labeled container.[3][10]

Disposal Regulations: Dispose of the contents and container in accordance with all

applicable local, state, and federal regulations for hazardous waste.[3][7] Do not let the

chemical enter drains.[3] Waste generators must ensure complete and accurate

classification of the hazardous waste.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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